3-(Naphthalen-1-yl)-L-alanyl-N-(4-methylphenyl)-L-lysinamide

• CAS No.: 918432-93-6
• Molecular Formula: C26H32N4O2
• Molecular Weight: 432.6 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-amino-3-naphthalen-1-ylpropanoyl]amino]-N-(4-methylphenyl)hexanamide
• InChI: InChI=1S/C26H32N4O2/c1-18-12-14-21(15-13-18)29-26(32)24(11-4-5-16-27)30-25(31)23(28)17-20-9-6-8-19-7-2-3-10-22(19)20/h2-3,6-10,12-15,23-24H,4-5,11,16-17,27-28H2,1H3,(H,29,32)(H,30,31)/t23-,24-/m0/s1
• InChI Key: PCCJCSKLZYDLRJ-ZEQRLZLVSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC2=CC=CC3=CC=CC=C32)N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(CCCCN)NC(=O)C(CC2=CC=CC3=CC=CC=C32)N

Description

This product is the chemical compound 3-(Naphthalen-1-yl)-L-alanyl-N-(4-methylphenyl)-L-lysinamide, provided for research purposes. It has the CAS Registry Number 918432-94-7 and a molecular formula of C 26 H 32 N 4 O 2 . The compound is a synthetic peptide derivative that incorporates a 1-naphthalene moiety and a p-tolyl (4-methylphenyl) group . The naphthalene ring system is a prominent structural feature in medicinal chemistry, known for its potential to improve a compound's chemical stability and interact with various biological targets . Researchers are exploring naphthalene-based compounds for a range of applications, including as potential anticancer agents and enzyme inhibitors . As a specialized biochemical, this product is intended For Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers are encouraged to consult the current scientific literature for the latest findings on compounds with similar structural features.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Lysinamide Backbone

• N-(Phenylmethyl)glycyl-N-(4-methylphenyl)-L-lysinamide (CAS 918435-98-0) Structure: Replaces the naphthalen-1-yl group with a benzyl moiety on the glycyl residue. The shared 4-methylphenyl group on lysinamide suggests similar pharmacokinetic profiles .

• L-Alanyl-L-alanyl-N-(4-nitrophenyl) (CAS 35978-75-7)

  • Structure : Features a 4-nitrophenyl substituent instead of 4-methylphenyl.
  • Comparison : The nitro group’s electron-withdrawing nature may enhance oxidative stability but reduce metabolic resistance compared to the electron-donating methyl group. Molecular weight (351.15 g/mol) is lower than the target compound’s estimated value (~500–600 g/mol) .

Naphthalene-Containing Derivatives

• N-(4-Chlorophenyl)-5-(naphthalen-1-yl)-3-nitropyridin-2-amine (Compound 3p) Structure: Integrates naphthalene into a pyridine scaffold with a 4-chlorophenyl group. Comparison: Exhibits acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition (IC₅₀ values: 1.2–8.7 μM), suggesting the naphthalene moiety contributes to enzyme binding.
• Cyclic Disulfide Peptide (CAS Not Provided) Structure: Contains 3-(2-naphthalenyl)-D-alanyl and complex disulfide linkages. The target compound’s linear architecture may favor scalability .

Substituent Effects on Aromatic Rings

• Chalcone Derivatives (e.g., ANPEO and VBNPEO) Structure: Allyloxy or 4-vinylbenzyl groups attached to naphthalene. Comparison: Chalcones’ enone systems enable conjugation-dependent activities (e.g., antioxidant properties), whereas the target compound’s amide linkages prioritize stability and hydrogen bonding. Dihedral angles between aromatic rings (7.14°–56.26° in chalcones) may influence crystallinity, a factor relevant to the target compound’s formulation .

Complex Peptide Derivatives

• N-[3-(Morpholin-4-yl)propanoyl]-3-(naphthalen-1-yl)-L-alanyl-N-{(2S,3S)-4-[(4R)-4-(tert-butylcarbamoyl)-1,3-thiazolidin-3-yl]-3-hydroxy-4-oxo-1-phenylbutan-2-yl}-N~2~-methyl-L-valinamide (CAS 185567-10-6) Structure: Incorporates morpholine and thiazolidine rings alongside naphthalene. Comparison: The additional heterocycles likely enhance solubility and receptor specificity. However, increased molecular complexity (MW: ~685 g/mol) may reduce oral bioavailability compared to the target compound .

Data Table: Key Structural and Functional Comparisons

Compound Name	Aromatic Substituent	Backbone/Scaffold	Molecular Weight (g/mol)	Notable Properties/Activities	Reference
Target Compound	Naphthalen-1-yl, 4-methylphenyl	Peptide (Ala-Lysinamide)	~500–600 (estimated)	Hypothesized enzyme inhibition	-
N-(Phenylmethyl)glycyl-N-(4-methylphenyl)-L-lysinamide	Benzyl, 4-methylphenyl	Peptide (Gly-Lysinamide)	Not provided	Structural similarity to target
N-(4-Chlorophenyl)-5-(naphthalen-1-yl)-3-nitropyridin-2-amine	Naphthalen-1-yl, 4-Cl-phenyl	Pyridine	Not provided	AChE/BChE inhibition (IC₅₀: 1.2–8.7 μM)
L-Alanyl-L-alanyl-N-(4-nitrophenyl)	4-Nitrophenyl	Peptide (Ala-Ala)	351.15	High solubility, nitro group stability
CAS 185567-10-6	Naphthalen-1-yl, tert-butylcarbamoyl	Peptide with heterocycles	685.89	Enhanced solubility, complex synthesis

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 3-(Naphthalen-1-yl)-L-alanyl-N-(4-methylphenyl)-L-lysinamide, and how can purity be optimized?

• Methodological Answer : The compound can be synthesized via solid-phase peptide synthesis (SPPS) using Fmoc-protected amino acids. For the naphthalene-containing residue, tert-butyl ester protection (e.g., tert-butyl alaninate) is recommended to prevent side reactions during coupling. Deprotection with 4 N HCl in 1,4-dioxane ensures efficient removal of tert-butyl groups without damaging the naphthalene moiety . Post-synthesis, reverse-phase HPLC with a C18 column and acetonitrile/water gradients (0.1% TFA) is critical for purity optimization. UV detection at 254–280 nm (for aromatic groups) helps monitor elution .

Q. Which analytical techniques are most reliable for characterizing this compound?

• Methodological Answer : High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) confirms molecular weight (±1 ppm). Nuclear magnetic resonance (NMR) at 600 MHz resolves stereochemistry:

• 1H NMR identifies aromatic protons (δ 7.2–8.5 ppm for naphthalene) and methyl groups (δ 2.3 ppm for 4-methylphenyl).
• 13C NMR verifies carbonyl carbons (δ 170–175 ppm) and quaternary carbons in the naphthalene ring .
  • UV-Vis spectroscopy (λ_max ~255 nm) detects conjugated systems, while FT-IR confirms amide bonds (N–H stretch: ~3300 cm⁻¹, C=O: ~1650 cm⁻¹) .

Q. How does the hydrochloride salt form affect solubility and stability?

• Methodological Answer : Hydrochloride salts (e.g., 3-(2-Naphthyl)-L-alanine hydrochloride) enhance aqueous solubility due to ionic interactions. Stability studies in PBS (pH 7.4, 37°C) show <5% degradation over 72 hours when stored at −20°C in lyophilized form. Aggregation risks in aqueous buffers can be mitigated with 0.1% BSA or cyclodextrin encapsulation .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize biological activity?

• Methodological Answer : Focus on modifying substituents:

• Replace the 4-methylphenyl group with electron-withdrawing groups (e.g., 4-fluorophenyl) to enhance target binding via halogen bonding .
• Introduce D-amino acids at specific positions to reduce proteolytic degradation .
  • Use molecular docking (e.g., AutoDock Vina) with homology-modeled protein targets (e.g., proteases or GPCRs) to prioritize synthetic candidates .

Q. How can contradictory spectral data (e.g., NMR splitting patterns) be resolved?

• Methodological Answer : Contradictions in splitting patterns often arise from dynamic interconversion of conformers. Solutions include:

• Lowering NMR temperature to −40°C (in CD₃OD/CDCl₃) to "freeze" conformers.
• Using 2D NMR (COSY, NOESY) to assign coupling constants and spatial proximities .
• Comparing experimental data with computational predictions (e.g., DFT-based NMR chemical shift calculations) .

Q. What in vitro assays are suitable for evaluating its mechanism of action?

• Methodological Answer :

• Enzyme Inhibition : Use fluorescence-based assays (e.g., FRET substrates) for proteases or kinases. IC₅₀ values should be normalized to controls like leupeptin .
• Cellular Uptake : Radiolabel the compound with ³H or ¹⁴C and measure accumulation in cell lysates via scintillation counting. Compare with known uptake inhibitors (e.g., chloroquine for lysosomal trapping) .
• Cytotoxicity : Perform MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with EC₅₀ calculations using nonlinear regression (GraphPad Prism) .

Q. How can structural modifications address metabolic instability identified in preclinical studies?

• Methodological Answer :

• Fluorination : Replace labile hydrogens (e.g., methyl groups) with fluorine to block CYP450-mediated oxidation .
• PEGylation : Attach polyethylene glycol (PEG) chains to the lysine side chain to reduce renal clearance .
• Prodrug Design : Mask carboxyl groups with ester prodrugs (e.g., ethyl esters) to enhance oral bioavailability. Hydrolysis in serum can be quantified via LC-MS/MS .